Cas no 1934532-60-1 (2-amino-1,2-dimethylcyclopentan-1-ol)

• Product Name: 2-amino-1,2-dimethylcyclopentan-1-ol
• CAS No: 1934532-60-1
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD30243489
• CID: 5153084
• Update Time: 2025-05-23

2-amino-1,2-dimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-amino-1,2-dimethyl-
• 2-amino-1,2-dimethylcyclopentan-1-ol

• MDL： MFCD30243489
• Inchi： 1S/C7H15NO/c1-6(8)4-3-5-7(6,2)9/h9H,3-5,8H2,1-2H3
• InChI Key： YWNUHVFFJHBBPW-UHFFFAOYSA-N
• SMILES： C1(C)(O)CCCC1(N)C

Additional information on 2-amino-1,2-dimethylcyclopentan-1-ol

Comprehensive Analysis of 2-Amino-1,2-dimethylcyclopentan-1-ol (CAS No. 1934532-60-1): Properties, Applications, and Industry Trends

The compound 2-amino-1,2-dimethylcyclopentan-1-ol (CAS No. 1934532-60-1) is a specialized organic molecule featuring a unique cyclopentane backbone substituted with amino and hydroxyl functional groups. Its molecular structure, C7H15NO, combines steric hindrance from the dimethyl groups with the reactivity of both amino and alcohol moieties, making it a versatile intermediate in modern synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceutical intermediates, asymmetric catalysis, and chiral building blocks.

Recent trends in green chemistry have amplified the demand for structurally complex yet environmentally benign compounds like 2-amino-1,2-dimethylcyclopentan-1-ol. Its balanced lipophilicity and hydrogen-bonding capacity align with the drug discovery sector's focus on bioavailability optimization. Analytical techniques such as HPLC purity testing and NMR structural confirmation are critical for quality control, especially when this compound serves as a precursor for high-value fine chemicals.

The synthesis of 1934532-60-1 typically involves stereoselective reactions, with methodologies like reductive amination of corresponding ketones or ring-functionalization strategies gaining traction. Patent literature reveals its utility in kinase inhibitor development, where the rigid cyclopentane scaffold contributes to target binding affinity. This aligns with current medicinal chemistry priorities addressing undruggable targets through three-dimensional molecular architectures.

From a supply chain perspective, 2-amino-1,2-dimethylcyclopentan-1-ol exemplifies the growing custom synthesis market. Manufacturers emphasize cGMP compliance and scalable processes to meet diverse research needs. The compound's stability profile allows for global logistics without stringent temperature controls, reducing carbon footprint—a key consideration in ESG-conscious procurement.

Emerging applications in material science are also noteworthy. The compound's ability to form hydrogen-bonded networks makes it a candidate for supramolecular polymers, particularly in self-healing materials research. Computational studies (DFT calculations) predict interesting conformational preferences that could inform molecular design for specialty coatings or adhesives.

Quality specifications for CAS 1934532-60-1 typically require ≥98% purity (HPLC), with strict limits on residual solvents and heavy metal content. Analytical certificates often include chiral purity data due to the compound's stereogenic centers, reflecting the pharmaceutical industry's emphasis on enantiomeric control. Storage recommendations generally suggest inert atmosphere protection to prevent oxidation of the amino group.

The pricing landscape for 2-amino-1,2-dimethylcyclopentan-1-ol reflects its niche market status, with costs varying significantly based on batch size and optical purity requirements. Bulk procurement (>1kg) often shows economies of scale, while milligram-scale research quantities cater to early-stage discovery programs. Market intelligence suggests steady growth in demand, particularly from contract research organizations (CROs) engaged in fragment-based drug design.

Regulatory status varies by region, but 1934532-60-1 generally falls under standard laboratory chemical regulations. Proper SDS documentation addresses handling precautions, though its classification lacks significant hazardous material designations. This regulatory profile facilitates cross-border research collaboration, particularly in multinational pharmaceutical projects.

Future research directions may explore continuous flow synthesis of this compound to enhance process intensification. The compound's structural analogs are also gaining attention for proteolysis-targeting chimera (PROTAC) applications, leveraging its ability to form ternary complexes in targeted protein degradation strategies. Such developments position 2-amino-1,2-dimethylcyclopentan-1-ol as a molecule with expanding relevance in cutting-edge therapeutics.

For researchers sourcing this material, verification of supplier credentials through audit reports and stability studies is recommended. Technical discussions should address racemization risks during downstream reactions and optimal protection-deprotection strategies for the amino and hydroxyl groups. These practical considerations ensure successful utilization of this valuable chemical building block across diverse applications.